2-(3,4-dimethoxybenzamido)-N-methyl-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(3,4-dimethoxybenzoyl)amino]-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C20H24N2O4S/c1-21-19(24)17-13-7-5-4-6-8-16(13)27-20(17)22-18(23)12-9-10-14(25-2)15(11-12)26-3/h9-11H,4-8H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: NZNHGFWBYRFLPS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

The compound can be synthesized by reacting 3,4-dimethoxybenzoyl chloride with 2-thiophenecarboxamidine in the presence of a base such as triethylamine. The compound can be characterized by spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Molecular Structure Analysis

The chemical structure of this compound is characterized by a thiophene ring that is substituted with an amide group, a carboxamide group, and two methoxy groups.

Chemical Reactions Analysis

Thiophene derivatives are traditionally synthesized by aromatic electrophilic substitution, by heterocyclization methods, metal halogen exchange, or palladium chemistry. These approaches require additional transformations, which results in increased number of steps and overall lower yield in total synthesis.

Physical And Chemical Properties Analysis

The compound is a yellow powder that is insoluble in water and soluble in organic solvents such as chloroform and methanol. It has a melting point of 258-262 °C.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.